Cas no 2223032-50-4 (2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester)

• Product Name: 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester
• CAS No: 2223032-50-4
• MF: C₁₅H₂₅BO₃
• MW: 264.168205022812
• CID: 5142214
• Update Time: 2025-06-08

2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-methyl-5-(2-methylpropyl)-3-furanyl]-

• Inchi： 1S/C15H25BO3/c1-10(2)8-12-9-13(11(3)17-12)16-18-14(4,5)15(6,7)19-16/h9-10H,8H2,1-7H3
• InChI Key： ZHRXFLIRRMMKTJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=C(CC(C)C)OC=1C

Additional information on 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester

Introduction to 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester (CAS No. 2223032-50-4)

2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester, identified by the chemical identifier CAS No. 2223032-50-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This boronic acid ester derivative is particularly valued for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound’s unique structural features, including a furan ring substituted with a methyl group at the 2-position and an iso-butyl group at the 5-position, contribute to its reactivity and make it a versatile building block for constructing complex molecular architectures.

The pinacol ester form of this boronic acid is particularly advantageous due to its stability under ambient conditions, which simplifies handling and storage. This stability is critical for applications in multi-step synthetic routes where harsh conditions or prolonged reaction times could lead to decomposition or side reactions. The furan ring itself is a heterocyclic aromatic system that exhibits interesting electronic properties, making it a preferred scaffold in the design of pharmaceuticals and advanced materials. Its incorporation into 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester enhances the compound’s potential as a precursor for biologically active molecules.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The ability of boronic acids to participate in metal-catalyzed cross-coupling reactions has opened up new avenues for drug discovery and development. Specifically, 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester has been explored as a key intermediate in the synthesis of various therapeutic agents. Its structural motif is found in several bioactive compounds, including those targeting neurological disorders and inflammatory diseases. The iso-butyl substituent at the 5-position of the furan ring not only influences the electronic properties of the molecule but also plays a role in modulating its binding affinity to biological targets.

One of the most compelling aspects of 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester is its role in facilitating the synthesis of complex organic molecules through cross-coupling reactions. The Suzuki-Miyaura coupling, in particular, has become an indispensable tool for constructing carbon-carbon bonds under mild conditions. This reaction allows for the introduction of diverse functional groups into a growing molecular framework, enabling chemists to tailor compounds with specific properties. The pinacol ester group ensures that the boronic acid remains stable during these reactions, while the furan-based core provides additional reactivity and selectivity. These features make 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester an invaluable reagent in both academic research and industrial settings.

The pharmaceutical industry has increasingly leveraged boronic acid derivatives due to their broad spectrum of biological activities. For instance, compounds containing furan moieties have shown promise in treating conditions such as cancer and infectious diseases. The structural versatility of 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester allows for modifications that can enhance its pharmacological properties. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in disease pathways. By employing strategies such as structure-based drug design, scientists have been able to optimize the potency and selectivity of these inhibitors.

Moreover, advancements in computational chemistry have enabled more efficient screening and design of boronic acid derivatives like 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester. Molecular modeling techniques allow researchers to predict how different substituents will affect the reactivity and binding affinity of a compound. This high-throughput virtual screening accelerates the drug discovery process by identifying promising candidates before they are synthesized in the lab. The integration of experimental data with computational methods has significantly enhanced our understanding of how boronic acids interact with biological systems.

The synthesis of 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation followed by lithiation and borylation of the furan ring, culminating in esterification with pinacol alcohol under controlled conditions. Each step must be carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Recent improvements in catalytic systems have further streamlined these processes, making them more efficient and environmentally friendly.

The applications of 2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester extend beyond pharmaceuticals into other areas such as materials science and polymer chemistry. Boron-containing compounds are known for their unique electronic properties, which make them suitable for use in optoelectronic devices and advanced materials. For example, researchers have explored incorporating this compound into conductive polymers that could be used in flexible electronics or energy storage systems. The ability to precisely control molecular architecture through cross-coupling reactions opens up new possibilities for designing materials with tailored functionalities.

In conclusion,2-Methyl-5-(iso-butyl)furan-3-boronic acid pinacol ester (CAS No. 2223032-50-4) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and materials science。 Its stability、reactivity、and structural versatility make it an indispensable tool for chemists working on complex molecular constructions。 As research continues to uncover new applications，this compound is poised to play an even greater role in shaping future innovations across multiple scientific disciplines。 By leveraging its unique properties，scientists can develop more effective therapeutics、higher-performance materials，and novel technologies that address some of society’s most pressing challenges。